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Compound of Interest

Compound Name: CP 376395 hydrochloride

Cat. No.: B1669488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of CP-376395 hydrochloride, a potent and selective corticotropin-releasing factor 1
(CRF1) receptor antagonist. The information herein is intended to support research,
development, and application of this compound in a scientific setting.

Core Physicochemical Data

A summary of the key physicochemical properties of CP-376395 hydrochloride is presented in
the table below for easy reference and comparison.

Property Value Source
Molecular Weight 362.94 g/mol
Molecular Formula C21H30N20 - HCI
CAS Number 1013933-37-3
. Water: Soluble to 50
Solubility
mMMDMSO: Soluble to 100 mM
Purity >98%
Desiccate at room
Storage

temperature.
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Experimental Protocols

Detailed methodologies for the determination of key physicochemical parameters are outlined
below. These represent standard laboratory procedures and can be adapted for the specific
analysis of CP-376395 hydrochloride.

Solubility Determination (Shake-Flask Method)

The equilibrium solubility of a compound is a critical parameter in drug development. The
shake-flask method is a widely accepted technique for this determination.

Principle: An excess amount of the solid compound is agitated in a specific solvent system at a
constant temperature until equilibrium is reached. The concentration of the dissolved
compound in the supernatant is then quantified.

Methodology:

e Preparation: A surplus of CP-376395 hydrochloride is added to a sealed, clear container
(e.g., a glass vial) containing a known volume of the desired solvent (e.g., water, DMSO, or a
relevant buffer system).

o Equilibration: The container is placed in a shaker bath maintained at a constant temperature
(e.g., 25°C or 37°C) and agitated for a sufficient period to ensure equilibrium is achieved
(typically 24-72 hours).

o Phase Separation: After equilibration, the suspension is allowed to stand, and the
undissolved solid is separated from the saturated solution by centrifugation or filtration.
Filtration should be performed using a filter that does not interact with the compound.

e Quantification: The concentration of CP-376395 hydrochloride in the clear supernatant is
determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection. A calibration curve prepared with known
concentrations of the compound is used for accurate quantification.

e Reporting: The solubility is reported in units of mg/mL or molarity (M).
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 To cite this document: BenchChem. [Physicochemical Properties of CP-376395
Hydrochloride: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669488#physicochemical-properties-of-cp-376395-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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